Cas no 596824-51-0 (Isoquinoline,1,2,3,4-tetrahydro-2-[3-(3-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]-)

• Product Name: Isoquinoline,1,2,3,4-tetrahydro-2-[3-(3-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]-
• CAS No: 596824-51-0
• MF: C₂₁H₁₉N₅O
• MW: 357.408463716507
• CID: 337694
• Update Time: 2024-01-28

Isoquinoline,1,2,3,4-tetrahydro-2-[3-(3-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1,2,3,4-tetrahydro-2-[3-(3-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]-
• Isoquinoline, 1,2,3,4-tetrahydro-2-[3-(3-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]-

• Inchi： 1S/C21H19N5O/c1-27-18-8-4-7-16(13-18)21-23-22-19-9-10-20(24-26(19)21)25-12-11-15-5-2-3-6-17(15)14-25/h2-10,13H,11-12,14H2,1H3
• InChI Key： YQKXHIISYFXIJK-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCN1C1=NN2C(C3=CC=CC(OC)=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 357.15917

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• PSA: 55.55
• pka: 2.44±0.30(Predicted)